N-tert-butyl-2,4-dimethyl-3-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide

• IUPAC Name: N-tert-butyl-2,4-dimethyl-3-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide
• InChI: InChI=1S/C20H28N2O4S2/c1-14-8-11-17(12-9-14)28(25,26)22(7)19-15(2)10-13-18(16(19)3)27(23,24)21-20(4,5)6/h8-13,21H,1-7H3
• InChI Key: NSGUAKINHHSWMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=C(C=CC(=C2C)S(=O)(=O)NC(C)(C)C)C
• Molecular Formula: C20H28N2O4S2
• Molecular Weight: 424.6 g/mol

Description

N-tert-butyl-2,4-dimethyl-3-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide is a useful research compound. Its molecular formula is C20H28N2O4S2 and its molecular weight is 424.57. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A study on novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying the biologically active sulfonamide moiety, related to N-tert-butyl-2,4-dimethyl-3-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide, reported significant antimicrobial activity. These compounds exhibited potent antibacterial and antifungal effects, surpassing reference drugs in some cases, indicating their potential in developing new antimicrobial agents (Ghorab et al., 2017).

Chemical Synthesis and Organic Materials

Research into tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates highlighted their role as N-(Boc) nitrone equivalents, a crucial development in organic synthesis. These compounds, related to the N-tert-butyl derivative, are valuable as building blocks, demonstrating the compound's importance in synthesizing complex organic materials (Guinchard et al., 2005).

DNA Binding and Anticancer Activity

Investigations into mixed-ligand copper(II)-sulfonamide complexes, involving sulfonamide derivatives, have shown promising DNA-binding capabilities and anticancer activity. These studies provide a foundation for developing sulfonamide-based chemotherapeutics, showcasing the compound's potential in cancer treatment (González-Álvarez et al., 2013).

Enzyme Inhibition

Sulfonamides incorporating 1,3,5-triazine motifs have been examined for their antioxidant properties and enzyme inhibition profiles, relevant to diseases like Alzheimer's and Parkinson's. This research underscores the therapeutic potential of sulfonamide derivatives in managing neurodegenerative disorders (Lolak et al., 2020).

Corrosion Inhibition

Aromatic sulfonohydrazides have been evaluated as corrosion inhibitors for carbon steel in acidic media, demonstrating the compound's utility in industrial applications. The effectiveness of these derivatives in protecting metal surfaces from corrosion highlights their importance in materials science and engineering (Ichchou et al., 2019).